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Cat. No.: B6594776 Get Quote

Introduction
Inpyrfluxam is a succinate dehydrogenase inhibitor (SDHI) fungicide used to control a range

of fungal diseases on various crops.[1] Its presence and persistence in soil are of

environmental interest, necessitating sensitive and reliable analytical methods for the detection

of its residues. These application notes provide detailed protocols for the determination of

Inpyrfluxam (also referred to as S-2399) and its primary metabolites in soil matrices. The

primary method detailed is based on the Valent Method RM-50S, which utilizes liquid

chromatography with tandem mass spectrometry (LC-MS/MS). An alternative QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) approach is also discussed.

Principle
The primary analytical method involves the extraction of Inpyrfluxam and its metabolites from

soil samples using an acidified acetone/water solution. The extracts undergo a series of clean-

up steps, including partitioning and solid-phase extraction (SPE), to remove interfering matrix

components. The final determination and quantification are performed by high-performance

liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS), which offers

high selectivity and sensitivity.

Data Summary
The following table summarizes the quantitative performance data for the validated analytical

method for Inpyrfluxam and its metabolites in soil.
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Analyte
Fortificati
on Level
(mg/kg)

Mean
Recovery
(%)

Relative
Standard
Deviation
(RSD, %)

Limit of
Quantific
ation
(LOQ)
(mg/kg)

Limit of
Detection
(LOD)
(mg/kg)

Referenc
e

Inpyrfluxa

m (S-2399)
0.01 70-120 ≤20 0.01 0.005 [2]

Inpyrfluxa

m (S-2399)
0.10 70-120 ≤20 0.01 0.005 [2]

3'-OH-S-

2840
0.01 70-120 ≤20 0.01 0.005 [2]

3'-OH-S-

2840
0.10 70-120 ≤20 0.01 0.005 [2]

1'-COOH-

S-2840-A
0.01 70-120 ≤20 0.01 0.005 [2]

1'-COOH-

S-2840-A
0.10 70-120 ≤20 0.01 0.005 [2]

1'-COOH-

S-2840-B
0.01 70-120 ≤20 0.01 0.005 [2]

1'-COOH-

S-2840-B
0.10 70-120 ≤20 0.01 0.005 [2]

Experimental Protocols
Method 1: Valent Method RM-50S (LC-MS/MS)
This protocol is a detailed description of the validated method for the determination of

Inpyrfluxam and its metabolites in soil.

1. Sample Preparation and Extraction

Weigh 10.0 ± 0.1 g of soil into a 50-mL polypropylene centrifuge tube.[3]
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For fortified samples, add the appropriate amount of fortification solution to the sample.

Add 25.0 mL of an acetone/water (4/1, v/v) solution to the centrifuge tube.[3]

Shake the tube on a reciprocating shaker for 30 minutes.[3]

Centrifuge the sample for 5 minutes at 2000 rpm to separate the solids from the extraction

solvent.[3]

Decant the extract into a 100-mL graduated cylinder.

Repeat the extraction process with a solution of acetone and 0.5 M hydrochloric acid.[4]

Combine the extracts for further processing.

2. Clean-up

Buffer the soil extracts with 0.5 M sodium acetate.[4]

Perform a liquid-liquid partition with dichloromethane.

Evaporate the dichloromethane extract to dryness using a nitrogen evaporator with a water

bath set to <40°C.[3]

The residue can then be taken through solid-phase extraction (SPE) for further cleanup.[4]

Elute the SPE cartridge with methanol.[4]

Re-dissolve the final residue in an appropriate volume of an internal standard solution (e.g.,

2.00 mL of 1 µg/mL IS-1 solution).[3]

Transfer a portion of the final extract to a 2-mL HPLC autosampler vial for analysis.[3]

3. LC-MS/MS Analysis

Instrumentation: An Agilent 1260 Binary Pump HPLC system coupled to an Applied

Biosystems API 4000 mass spectrometer with an electrospray ionization (ESI) source is a

suitable configuration.[5]
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Mobile Phase A: 5 mM Ammonium Acetate in Water.[3]

Mobile Phase B: 5 mM Ammonium Acetate in Methanol.[3]

Analysis: After conditioning the instrument, analyze the samples with calibration standards

interspersed within the sequence.[3]

Method 2: QuEChERS Approach
The QuEChERS method offers a more streamlined extraction and clean-up process.

1. Sample Extraction

Weigh 10 g of soil with a known water content into a 50 mL centrifuge tube. For dry soil, use

3 g and add 7 mL of water, allowing it to hydrate for 30 minutes.[6][7]

Add 10 mL of acetonitrile to the sample.[6][7]

Shake or vortex the sample for 5 minutes to extract the pesticides.[6][7]

Add the contents of a QuEChERS salt pouch (e.g., containing MgSO₄ and sodium acetate).

[8]

Immediately shake the tube for at least 2 minutes.[6]

Centrifuge for 5 minutes at ≥ 3000 rcf.[6]

2. Dispersive Solid-Phase Extraction (d-SPE) Clean-up

Transfer a 1 mL aliquot of the supernatant to a 2 mL d-SPE tube containing a mixture of

sorbents such as MgSO₄, PSA (primary secondary amine), and C18.[6]

Vortex the d-SPE tube for 30 seconds to 1 minute.[7]

Centrifuge for 2 minutes at a high rcf (e.g., ≥ 5000).[6]

Filter the purified supernatant through a 0.2 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.[6]
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Caption: Workflow for Inpyrfluxam residue analysis in soil.
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Caption: QuEChERS workflow for pesticide residue analysis in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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